Cas no 743452-47-3 (2-{4-(4-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid)

• Product Name: 2-{4-(4-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid
• CAS No: 743452-47-3
• MF: C₁₂H₁₃N₃O₃S
• MW: 279.314921140671
• CID: 844066
• PubChem ID: 3749230
• Update Time: 2025-05-24

2-{4-(4-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• [[4-(4-METHOXYPHENYL)-5-METHYL-4H-1,2,4-TRIAZOL-3-YL]THIO]ACETIC ACID
• {[4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl]thio}acetic acid
• 2-{[4-(4-methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• EN300-09101
• 743452-47-3
• CS-0221423
• J-502793
• Z55992986
• AKOS000349160
• 2-((4-(4-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl)thio)aceticacid
• 2-((4-(4-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl)thio)acetic acid
• 2-[[4-(4-methoxyphenyl)-5-methyl-1,2,4-triazol-3-yl]sulfanyl]acetic Acid
• G36104
• {[4-(4-METHOXYPHENYL)-5-METHYL-1,2,4-TRIAZOL-3-YL]SULFANYL}ACETIC ACID
• 2-{4-(4-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

• MDL： MFCD05263774
• Inchi： 1S/C12H13N3O3S/c1-8-13-14-12(19-7-11(16)17)15(8)9-3-5-10(18-2)6-4-9/h3-6H,7H2,1-2H3,(H,16,17)
• InChI Key： WJPWRRYJONISQJ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C)N1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 279.06776246g/mol
• Monoisotopic Mass: 279.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 103Ų

Additional information on 2-{4-(4-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

Introduction to 2-{4-(4-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid (CAS No. 743452-47-3)

2-{4-(4-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid is a complex organic compound with significant potential in the field of pharmaceutical research. Its chemical structure features a sulfanyl group attached to a triazole ring, which is further substituted with a 4-methoxyphenyl moiety and a methyl group on the acetic acid backbone. This unique arrangement of functional groups makes it a subject of considerable interest for medicinal chemists and biologists exploring novel therapeutic agents.

The compound's CAS number 743452-47-3 provides a unique identifier for this substance, facilitating its recognition in scientific literature and databases. The presence of the triazole ring is particularly noteworthy, as triazoles are known for their broad spectrum of biological activities. Specifically, they have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The 4-methoxyphenyl group introduces an additional layer of complexity, potentially influencing the compound's solubility, bioavailability, and interaction with biological targets.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds, such as triazoles, in developing new medications. The sulfanyl group in this compound may play a crucial role in modulating its pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME). This feature is particularly relevant in the context of designing drugs that require specific pharmacokinetic profiles to achieve optimal therapeutic effects.

One of the most exciting aspects of 2-{4-(4-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid is its potential application in targeted therapy. The combination of the triazole ring, the methoxyphenyl group, and the sulfanyl group suggests that this compound could interact with multiple biological pathways simultaneously. This multitarget approach has gained traction in recent years as a strategy to enhance therapeutic efficacy while minimizing side effects.

In vitro studies have begun to explore the biological activity of this compound. Preliminary results indicate that it may exhibit significant inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, the triazole moiety has been shown to disrupt bacterial cell wall synthesis, making it a promising candidate for developing novel antibiotics. Additionally, the methoxyphenyl group has been associated with anti-inflammatory properties, which could be beneficial in treating chronic inflammatory disorders.

The acetic acid moiety at one end of the molecule may contribute to its solubility in aqueous environments, which is crucial for drug formulation and administration. This property could enhance its bioavailability and make it more suitable for oral or intravenous delivery. Furthermore, the presence of multiple functional groups allows for further chemical modification, enabling researchers to fine-tune its pharmacological profile.

Current research is also focusing on understanding the mechanism of action of this compound at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate its interaction with biological targets. These studies are essential for optimizing its design and improving its therapeutic potential.

The pharmaceutical industry has shown increasing interest in structure-based drug design, where computational methods are used to predict how a compound will interact with biological targets. 2-{4-(4-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid fits well within this paradigm due to its complex structure and multiple functional groups. By leveraging computational tools, researchers can identify potential binding sites on target proteins and make informed modifications to enhance binding affinity and selectivity.

Another area of exploration is the use of this compound as a prodrug or precursor for more active metabolites. Prodrugs are inactive compounds that are converted into active drugs within the body. This approach can improve drug solubility or stability during storage while maintaining efficacy upon administration. The multifaceted nature of 2-{4-(4-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid makes it an attractive candidate for such applications.

The environmental impact of pharmaceutical compounds is also a growing concern in drug development. Researchers are increasingly interested in designing molecules that are biodegradable or have minimal environmental persistence. The structure of this compound suggests that it may be less likely to accumulate in ecosystems compared to traditional pharmaceuticals. However, further studies are needed to assess its environmental fate and toxicity.

In conclusion,2-{4-(4-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid (CAS No. 743452-47-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique chemical structure combines several functional groups that may contribute to its biological activity and pharmacokinetic properties. As research continues to uncover new applications for heterocyclic compounds like triazoles,this compound holds significant potential as a lead molecule for developing novel therapeutic agents.